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Compound of Interest

Compound Name: Lotusine hydroxide

cat. No.: B15363377

An In-Depth Technical Guide to Lotusine (CAS: 3721-76-4)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Lotusine (CAS Number: 3721-76-4) is a benzyltetrahydroisoquinoline alkaloid predominantly
isolated from the green seed embryo of the lotus, Nelumbo nucifera Gaertn.[1][2]. As a key
bioactive constituent of this traditional medicinal plant, lotusine has garnered significant
scientific interest for its diverse pharmacological activities.[3] Preclinical studies have
demonstrated its potential as an anti-photoaging agent, a therapeutic for metabolic disorders
like diabetes, and a protectant against chemotherapy-induced cardiotoxicity.[4][5][6] Its
mechanisms of action are multifaceted, involving the modulation of critical cellular signaling
pathways such as MAP kinase (MAPK), PI3K/Akt, and NF-kB, as well as the regulation of
apoptosis and oxidative stress.[4][5][7] This document provides a comprehensive technical
overview of lotusine, summarizing its physicochemical properties, detailing its pharmacological
effects with associated quantitative data, outlining experimental protocols from key studies, and
visualizing its molecular pathways of action.

Physicochemical Properties

Lotusine is a water-soluble, pure alkaloid.[8] Its fundamental properties are summarized below.
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Property Value Source
CAS Number 3721-76-4 [1]
Alternate Name Lotusine hydroxide [1]09]
Molecular Formula C19H25NO4 [1]
Molecular Weight 331.41 g/mol [1]
Class Isoquinoline Alkaloid [8]
Natural Source Nelumbo nucifera (Lotus) [1112]

Pharmacological Activities and Mechanisms of
Action

Lotusine exhibits a range of biological effects, positioning it as a promising candidate for further
investigation in drug development. Its primary activities are detailed below.

Anti-Photoaging and Dermatological Effects

Lotusine has demonstrated significant potential in protecting the skin against damage induced
by solar ultraviolet (sUV) radiation.[4] The primary mechanism involves the inhibition of matrix
metalloproteinase-1 (MMP-1), an enzyme that degrades collagen and contributes to wrinkle
formation.[2][4] Lotusine exerts this effect by suppressing the sUV-induced activation of key
transcription factors, activator protein-1 (AP-1) and nuclear factor kappa B (NF-kB).[4]

Mechanism of Action: Lotusine was found to inhibit multiple signal transduction cascades
activated by sUV exposure in human keratinocytes (HaCaT cells). Specifically, it suppresses
the phosphorylation and thereby the activation of the following pathways:

o MEK1/2-ERK1/2-p90RSK][4]
o MKK3/6-p38[4]

e Akt-p70S6K[4]
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Notably, it did not appear to affect the JNK1/2 signaling pathway.[4] By downregulating these
pathways, lotusine effectively reduces the transcriptional activity of AP-1 and NF-kB, leading to
decreased MMP-1 expression and offering a protective effect against skin photoaging.[4]
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Lotusine's Inhibition of sUV-Induced Photoaging Pathways.
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Anti-Diabetic and Hepatoprotective Effects

Lotusine shows promise in mitigating hyperglycemia-induced oxidative stress, a key
complication in diabetes that affects hepatic cells.[5] Studies using HepG2 cells demonstrated
that lotusine could protect against D-glucose-induced damage by enhancing antioxidant
defenses and modulating insulin signaling pathways.[5]

Mechanism of Action:

o Antioxidant Activity: Lotusine significantly reduces lipid peroxidation, evidenced by a
decrease in malondialdehyde (MDA) levels, which were elevated by 56% in high-glucose
conditions.[5] It also restores the activity of crucial antioxidant enzymes like superoxide
dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx).[5]

e Enzyme Inhibition: Lotusine inhibits a-amylase and a-glucosidase, enzymes responsible for
carbohydrate digestion. This action can help lower postprandial blood glucose levels.[5]

« Insulin Signaling: The compound modulates the IRS-1/PI3K/Akt pathway. It was observed to
downregulate the expression of IRS-1 and AKT-2 while upregulating GLUT4, suggesting an
improvement in insulin sensitivity and glucose uptake.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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